Cas no 87411-05-0 (1,3,4-Thiadiazol-2-amine, N-methyl-5-[4-(3-methylphenoxy)butyl]-)

• Product name: 1,3,4-Thiadiazol-2-amine, N-methyl-5-[4-(3-methylphenoxy)butyl]-
• CAS No: 87411-05-0
• MF: C₁₄H₁₉N₃OS
• MW: 277.38516163826
• CID: 656594
• PubChem ID: 13272888

1,3,4-Thiadiazol-2-amine, N-methyl-5-[4-(3-methylphenoxy)butyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, N-methyl-5-[4-(3-methylphenoxy)butyl]-
• N-methyl-5-[4-(3-methylphenoxy)butyl]-1,3,4-thiadiazol-2-amine
• 87411-05-0
• DTXSID20533825

• Inchi： InChI=1S/C14H19N3OS/c1-11-6-5-7-12(10-11)18-9-4-3-8-13-16-17-14(15-2)19-13/h5-7,10H,3-4,8-9H2,1-2H3,(H,15,17)
• InChI Key： OZLBLGCEARSVIJ-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)OCCCCC2=NN=C(S2)NC

Computed Properties

• Exact Mass: 277.12488341g/mol
• Monoisotopic Mass: 277.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75.3Ų